1. Home
  2. Product
  3. N-[2-(diethylamino)ethyl]-4-propan-2-yloxybenzenecarbothioamide
N-[2-(diethylamino)ethyl]-4-propan-2-yloxybenzenecarbothioamide N-[2-(diethylamino)ethyl]-4-propan-2-yloxybenzenecarbothioamide
Brand Name: Vulcanchem
CAS No.: 18051-25-7
VCID: VC21012056
InChI: InChI=1S/C16H26N2OS/c1-5-18(6-2)12-11-17-16(20)14-7-9-15(10-8-14)19-13(3)4/h7-10,13H,5-6,11-12H2,1-4H3,(H,17,20)
SMILES: CCN(CC)CCNC(=S)C1=CC=C(C=C1)OC(C)C
Molecular Formula: C16H26N2OS
Molecular Weight: 294.5 g/mol

N-[2-(diethylamino)ethyl]-4-propan-2-yloxybenzenecarbothioamide

CAS No.: 18051-25-7

Cat. No.: VC21012056

Molecular Formula: C16H26N2OS

Molecular Weight: 294.5 g/mol

* For research use only. Not for human or veterinary use.

N-[2-(diethylamino)ethyl]-4-propan-2-yloxybenzenecarbothioamide - 18051-25-7

Specification

CAS No. 18051-25-7
Molecular Formula C16H26N2OS
Molecular Weight 294.5 g/mol
IUPAC Name N-[2-(diethylamino)ethyl]-4-propan-2-yloxybenzenecarbothioamide
Standard InChI InChI=1S/C16H26N2OS/c1-5-18(6-2)12-11-17-16(20)14-7-9-15(10-8-14)19-13(3)4/h7-10,13H,5-6,11-12H2,1-4H3,(H,17,20)
Standard InChI Key NBHSJLIOCKNCPW-UHFFFAOYSA-N
Isomeric SMILES CCN(CC)CCN=C(C1=CC=C(C=C1)OC(C)C)S
SMILES CCN(CC)CCNC(=S)C1=CC=C(C=C1)OC(C)C
Canonical SMILES CCN(CC)CCNC(=S)C1=CC=C(C=C1)OC(C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19